![molecular formula C16H18N2O5S B4730985 2-methoxy-5-{[(2-methoxyphenyl)amino]sulfonyl}-N-methylbenzamide](/img/structure/B4730985.png)
2-methoxy-5-{[(2-methoxyphenyl)amino]sulfonyl}-N-methylbenzamide
Overview
Description
2-methoxy-5-{[(2-methoxyphenyl)amino]sulfonyl}-N-methylbenzamide, also known as MRS 2578, is a potent and selective antagonist of the P2Y6 receptor. The P2Y6 receptor is a G protein-coupled receptor that is activated by uridine diphosphate (UDP) and plays a crucial role in various physiological processes, including immune response, inflammation, and neurodegeneration.
Mechanism of Action
2-methoxy-5-{[(2-methoxyphenyl)amino]sulfonyl}-N-methylbenzamide 2578 acts as a competitive antagonist of the P2Y6 receptor by binding to the orthosteric site of the receptor. The binding of this compound 2578 prevents the binding of UDP to the receptor, thereby inhibiting downstream signaling events such as calcium mobilization and chemotaxis.
Biochemical and Physiological Effects:
This compound 2578 has been shown to inhibit UDP-induced calcium mobilization and chemotaxis in P2Y6-expressing cells. In addition, this compound 2578 has been shown to inhibit the proliferation and migration of cancer cells that express the P2Y6 receptor. Moreover, this compound 2578 has been shown to reduce inflammation and neurodegeneration in animal models of disease.
Advantages and Limitations for Lab Experiments
One of the advantages of using 2-methoxy-5-{[(2-methoxyphenyl)amino]sulfonyl}-N-methylbenzamide 2578 in lab experiments is its high selectivity and potency towards the P2Y6 receptor. Moreover, this compound 2578 is readily available and can be easily synthesized using a multistep synthetic route. However, one of the limitations of using this compound 2578 is its poor solubility in aqueous solutions, which can affect its bioavailability and pharmacokinetics.
Future Directions
There are several future directions for the research on 2-methoxy-5-{[(2-methoxyphenyl)amino]sulfonyl}-N-methylbenzamide 2578. One of the directions is to investigate the role of the P2Y6 receptor in other diseases, such as cardiovascular diseases and metabolic disorders. Another direction is to develop more potent and selective P2Y6 antagonists that can be used as therapeutic agents for the treatment of various diseases. Moreover, the development of novel drug delivery systems can improve the bioavailability and pharmacokinetics of this compound 2578, thereby enhancing its therapeutic potential.
Scientific Research Applications
2-methoxy-5-{[(2-methoxyphenyl)amino]sulfonyl}-N-methylbenzamide 2578 has been widely used as a tool compound to study the physiological functions of the P2Y6 receptor. It has been shown to inhibit UDP-induced calcium mobilization and chemotaxis in P2Y6-expressing cells, suggesting that it can be used to block P2Y6-mediated signaling pathways. Moreover, this compound 2578 has been used to investigate the role of the P2Y6 receptor in various diseases, including cancer, inflammation, and neurodegeneration.
Properties
IUPAC Name |
2-methoxy-5-[(2-methoxyphenyl)sulfamoyl]-N-methylbenzamide | |
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H18N2O5S/c1-17-16(19)12-10-11(8-9-14(12)22-2)24(20,21)18-13-6-4-5-7-15(13)23-3/h4-10,18H,1-3H3,(H,17,19) | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ADLBVSMZMKHWGL-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CNC(=O)C1=C(C=CC(=C1)S(=O)(=O)NC2=CC=CC=C2OC)OC | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H18N2O5S | |
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
350.4 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.